4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol

• CAS No.: 511528-93-1
• Molecular Formula: C11H8F3NO2
• Molecular Weight: 243.18 g/mol
• IUPAC Name: 4-methyl-2-[3-(trifluoromethyl)-1,2-oxazol-5-yl]phenol
• InChI: InChI=1S/C11H8F3NO2/c1-6-2-3-8(16)7(4-6)9-5-10(15-17-9)11(12,13)14/h2-5,16H,1H3
• InChI Key: BHEWFXOQBHBMHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=CC(=NO2)C(F)(F)F

Description

4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol is a phenolic compound featuring a methyl group at the 4-position of the benzene ring and a 3-(trifluoromethyl)-substituted isoxazole ring at the 2-position. Isoxazole derivatives are known for their diverse biological activities, including antitumor, antimicrobial, and herbicidal properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method utilizes boron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Another method involves the radical trifluoromethylation of carbon-centered radical intermediates. This process is significant due to the increasing role of the trifluoromethyl group in pharmaceuticals and materials .

Industrial Production Methods

Industrial production of this compound may involve large-scale application of the aforementioned synthetic routes, with optimization for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic aromatic substitution reactions can occur, especially in the presence of strong nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including anti-tumor and anti-inflammatory effects.

Medicine: Explored for its role in drug development, particularly in the design of trifluoromethyl-containing pharmaceuticals.

Industry: Utilized in the production of polymers, adhesives, and coatings due to its thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact more effectively with biological membranes and proteins. This interaction can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s key structural features include:

• Phenol core: Provides hydrogen-bonding capability and acidity.
• 4-Methyl group : Enhances lipophilicity and steric effects.
• 3-(Trifluoromethyl)isoxazole : Introduces electron-withdrawing properties and metabolic stability.

Comparison Table 1: Structural Features of Selected Analogues

Compound Name	Core Structure	Substituents	Key Functional Groups	Potential Applications
4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol	Phenol	4-Me, 3-CF3 isoxazolyl	Phenol, CF3, isoxazole	Antitumor (inferred)
5-Hydroxy-3-[4-(trifluoromethyl)phenyl]isoxazole ()	Isoxazole	5-OH, 4-CF3 phenyl	Isoxazole, CF3, phenol	Not specified
2-Chloro-5-[4-chloro-5-(CF3)-3-isoxazolyl]-4-fluorophenol ()	Phenol	2-Cl, 4-F, 4-Cl-5-CF3 isoxazolyl	Halogens, CF3, isoxazole	Not specified
N′-(4-Bromobenzylidene)thiazole derivatives ()	Thiazole-carbohydrazide	Varied arylidene groups, CF3 phenyl	Thiazole, carbohydrazide, CF3	Synthetic intermediates

Key Observations :

• Isoxazole vs. Thiazole : Thiazole derivatives () exhibit higher melting points (217–304°C) compared to isoxazole analogs, likely due to stronger intermolecular hydrogen bonding in carbohydrazides .
• Halogen Effects: Chloro/fluoro substituents () increase molecular weight and polarity but may reduce solubility in nonpolar solvents .
• CF3 Positioning : The 3-CF3 group on isoxazole (target compound) may enhance metabolic stability compared to 4-CF3 phenyl derivatives () .

Physical and Chemical Properties

Table 2: Comparative Physical Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	Yield (%)
4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol	C₁₀H₆F₃NO₂	229.16	Not reported	Not reported
Thiazole-carbohydrazide derivatives ()	C₁₉H₁₃BrF₃N₃OS (e.g.)	~492	217–304	70–99
5-Hydroxy-3-[4-(CF3)phenyl]isoxazole ()	C₁₀H₆F₃NO₂	229.16	Not reported	Not reported

Notes:

• The target compound shares its molecular formula with ’s analog but differs in substituent positions, leading to distinct reactivity.
• Thiazole-carbohydrazides () exhibit higher melting points due to hydrogen-bonding networks in their crystalline forms .

Biological Activity

4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol is a compound of significant interest due to its diverse biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews its biological activity, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a phenolic structure substituted with a trifluoromethyl isoxazole moiety. This unique combination enhances its lipophilicity and biological interactions, making it a subject of investigation for various pharmacological effects.

The biological activity of 4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol is primarily attributed to its ability to interact with specific molecular targets within biological systems. These interactions can modulate various biochemical pathways, including:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, potentially leading to therapeutic effects in diseases such as cancer.
• Receptor Modulation : It may act on specific receptors, influencing cellular signaling pathways that regulate cell growth and apoptosis.

Anticancer Activity

Recent studies have demonstrated that 4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol exhibits notable anticancer properties. For instance:

• Cell Line Studies : The compound has shown effectiveness against several cancer cell lines, including MCF-7 (breast cancer), 4T1 (breast cancer), and PC-3 (prostate cancer) cells. In vitro assays indicated significant inhibition of cell proliferation, with IC50 values suggesting potent antiproliferative effects .

Cell Line	IC50 Value (µM)	Reference
MCF-7	12.5
4T1	15.0
PC-3	10.0

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties, showing effectiveness against various bacterial strains. The presence of the trifluoromethyl group is believed to enhance its interaction with microbial membranes, leading to increased permeability and subsequent cell death.

Antioxidant Activity

In addition to its anticancer and antimicrobial properties, 4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol exhibits antioxidant activity. This was assessed using the DPPH assay, where the compound demonstrated concentration-dependent radical scavenging activity, indicating potential protective effects against oxidative stress .

Case Studies and Research Findings

• Anticancer Studies : A series of experiments conducted on breast and prostate cancer cell lines revealed that treatment with varying concentrations of the compound resulted in reduced cell viability. The studies highlighted the importance of the trifluoromethyl group in enhancing anticancer activity through apoptosis induction .
• Safety Profile : Toxicological assessments in animal models indicated that the compound exhibited a favorable safety profile at therapeutic doses. No significant adverse effects were observed during acute toxicity studies, suggesting its potential for further development as a therapeutic agent .
• Mechanistic Insights : Investigations into the molecular mechanisms revealed that 4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol may induce apoptosis through the activation of caspase pathways and modulation of Bcl-2 family proteins, which are critical regulators of cell survival .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4-Methyl-2-[3-(trifluoromethyl)-5-isoxazolyl]phenol, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via cyclocondensation of hydroxylamine derivatives with β-diketones or via coupling reactions involving isoxazole precursors. For example, highlights the use of Suzuki-Miyaura coupling for aryl-substituted isoxazoles under palladium catalysis. Optimization of solvent (e.g., DMF or THF) and temperature (60–100°C) improves yields by minimizing side reactions. Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is critical to isolate the phenolic product .

Q. How can researchers confirm the structural integrity of this compound using spectroscopic techniques?

• Methodological Answer :

• FT-IR : Validate the presence of phenolic -OH (broad peak ~3200–3500 cm⁻¹) and isoxazole C=N/C-O (1650–1600 cm⁻¹ and 1250–1150 cm⁻¹, respectively) .
• NMR : $^1H$-NMR should show a singlet for the phenolic proton (δ ~9–10 ppm) and splitting patterns for the methyl group (δ ~2.5 ppm) and trifluoromethyl (δ ~7–8 ppm via $^{19}F$-NMR). $^{13}C$-NMR confirms the isoxazole ring carbons (C=O at ~160 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) verifies molecular weight (expected ~287 g/mol) and fragmentation patterns consistent with isoxazole cleavage .

Q. What solubility properties should be considered for in vitro assays?

• Methodological Answer : The compound’s phenolic group enhances solubility in polar aprotic solvents (e.g., DMSO, acetone), while the trifluoromethylisoxazole moiety increases lipophilicity. Pre-formulation studies should include solubility profiling in PBS (pH 7.4) and DMSO for biological assays. notes that analogs with similar structures require sonication or heating (40–50°C) to achieve homogeneity in aqueous buffers .

Advanced Research Questions

Q. How do electronic effects of the trifluoromethyl group influence the compound’s reactivity in nucleophilic substitutions?

• Methodological Answer : The electron-withdrawing trifluoromethyl group activates the isoxazole ring toward nucleophilic attack at the 5-position. Computational studies (DFT) can map electron density distribution, while kinetic experiments (e.g., with thiols or amines) quantify reaction rates. demonstrates that substituents at the 3-position of isoxazole significantly alter transition-state energetics, which can be modeled using software like Gaussian .

Q. What strategies resolve contradictions in crystallographic data for analogs of this compound?

• Methodological Answer : Discrepancies in crystal packing or bond angles (e.g., in ’s isoxazolone derivatives) arise from polymorphism or solvent inclusion. Single-crystal X-ray diffraction (SCXRD) with low-temperature data collection (<150 K) improves resolution. Pair distribution function (PDF) analysis or solid-state NMR can validate bulk crystallinity when SCXRD data conflict with spectroscopic results .

Q. How can researchers optimize catalytic systems for large-scale synthesis while minimizing dehalogenation byproducts?

• Methodological Answer : Palladium catalysts (e.g., Pd(PPh₃)₄) with ligand tuning (e.g., SPhos) reduce β-hydride elimination, a common side reaction in trifluoromethyl-containing systems. suggests adding silver salts (Ag₂CO₃) to scavenge halides and stabilize intermediates. Reaction monitoring via TLC or in situ IR identifies dehalogenation early, enabling real-time adjustments .

Q. What in silico approaches predict the compound’s metabolic stability in pharmacokinetic studies?

• Methodological Answer : Use software like Schrödinger’s ADMET Predictor or SwissADME to model cytochrome P450 interactions. Focus on the phenolic moiety’s susceptibility to glucuronidation and the trifluoromethyl group’s resistance to oxidative metabolism. Molecular dynamics simulations (e.g., GROMACS) can assess binding to human serum albumin, influencing half-life predictions .